1-iodo-3-(prop-2-yn-1-yloxy)benzene
Overview
Description
1-Iodo-3-(prop-2-yn-1-yloxy)benzene is a chemical compound with the molecular formula C9H7IO. It has a molecular weight of 258.06 . It is also known by its IUPAC name 1-iodo-3-(2-propynyloxy)benzene .
Synthesis Analysis
The synthesis of 1-iodo-3-(prop-2-yn-1-yloxy)benzene and its derivatives can be achieved through a reaction with propargyl bromide in the presence of K2CO3 base and acetone as solvent . The compounds are synthesized in good yields (53–85%) .Molecular Structure Analysis
The InChI code for 1-iodo-3-(prop-2-yn-1-yloxy)benzene is 1S/C9H7IO/c1-2-6-11-9-5-3-4-8(10)7-9/h1,3-5,7H,6H2 . This code provides a unique representation of the molecule’s structure.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-iodo-3-(prop-2-yn-1-yloxy)benzene involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "4-bromo-3-(prop-2-yn-1-yloxy)benzene", "Sodium iodide", "Copper(I) iodide", "Potassium carbonate", "Acetone", "Dimethylformamide", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve 4-bromo-3-(prop-2-yn-1-yloxy)benzene in acetone and add sodium iodide and copper(I) iodide. Heat the mixture at 80°C for 24 hours to obtain 1-iodo-3-(prop-2-yn-1-yloxy)benzene.", "Step 2: Dissolve the crude product from step 1 in dimethylformamide and add potassium carbonate. Heat the mixture at 80°C for 24 hours to obtain the purified product.", "Step 3: Dissolve the purified product in hydrochloric acid and add sodium hydroxide to adjust the pH to 7. Extract the product with dichloromethane and dry over anhydrous sodium sulfate.", "Step 4: Evaporate the solvent and recrystallize the product from ethanol to obtain pure 1-iodo-3-(prop-2-yn-1-yloxy)benzene." ] } | |
CAS RN |
1250524-15-2 |
Product Name |
1-iodo-3-(prop-2-yn-1-yloxy)benzene |
Molecular Formula |
C9H7IO |
Molecular Weight |
258.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
